Casein hydrolysate

• Molecular Formula: C21H41N5O11
• Molecular Weight: 539.6 g/mol
• InChI: InChI=1S/C21H41N5O11/c1-26-11-14(30)18-8(33-20(11)37-21-16(32)13(29)10(25)9(4-27)34-21)3-7(24)19(36-18)35-17-6(23)2-5(22)12(28)15(17)31/h5-21,26-32H,2-4,22-25H2,1H3
• InChIKey: XZNUGFQTQHRASN-UHFFFAOYSA-N

Casein Hydrolysate: Specifications and Comparative Performance

Casein hydrolysate is a complex mixture of peptides and amino acids generated by the enzymatic or acid hydrolysis of the milk protein casein. As a versatile nitrogen source, its composition is highly dependent on the specific hydrolysis method (e.g., using trypsin to produce tryptone, or fungal proteases), which dictates its peptide profile, molecular weight distribution, and functional properties. This variability means that not all 'casein hydrolysates' are interchangeable, and the selection of a specific type must be guided by the quantitative performance requirements of the end application [1].

Hydrolysis method defines amino acid profile and peptide size distribution

Enzymatic hydrolysate preserves tryptophan; acid hydrolysate destroys it

Application-specific nitrogen source for microbial and mammalian cell culture

• [1] Turki, S., et al. (2009). Isolation of bioactive peptides from tryptone that modulate lipase production in Yarrowia lipolytica. Bioresource Technology, 100(12), 2724-2731. View Source

Casein Hydrolysate Substitution: Quantitative Due Diligence

Procuring a generic 'casein hydrolysate' without specifying its production method is a significant risk for process consistency. The source literature demonstrates that different hydrolysis methods yield products with vastly different performance profiles. For instance, a pancreatic digest of casein (tryptone) can induce a 166-fold increase in lipase production in Y. lipolytica, while a chymotryptic digest of the same starting material results in no production [1]. Similarly, the choice of enzyme drastically alters peptide size distribution and functional properties, such as emulsification or foam stability, which are critical for food science applications [2]. Therefore, substitution without understanding these key differentiators can lead to failed experiments, reduced yields, and inconsistent product quality.

Tryptophan Content Acid-hydrolyzed casein destroys tryptophan; enzymatic hydrolysate retains it. Using acid hydrolysate for tryptophan-dependent assays (e.g., indole test) may produce false results.

Peptide / Free Amino Acid Balance Hydrolysis method alters the ratio of peptides to free amino acids. Substituting without verifying the hydrolysis method may shift cell growth kinetics and recombinant protein yields.

Trace Element Profile Acid hydrolysate grades for AST media require controlled Zn, Mn, Ca, Mg levels. Generic grades or different peptones can alter MIC accuracy and may not meet method standardization needs.

• [1] Turki, S., et al. (2009). Isolation of bioactive peptides from tryptone that modulate lipase production in Yarrowia lipolytica. Bioresource Technology, 100(12), 2724-2731. View Source
• [2] van der Ven, C., et al. (2002). Correlations between biochemical characteristics and foam-forming and -stabilizing ability of whey and casein hydrolysates. Journal of Agricultural and Food Chemistry, 50(10), 2938-2946. View Source

Casein Hydrolysate: Quantitative Differentiation Evidence

Tryptophan Content: Enzymatic vs. Acid Hydrolysate

In a direct comparison of E. coli growth kinetics, casein hydrolysates enabled a shorter lag phase and a higher maximum cell density compared to fish protein hydrolysates [1]. This demonstrates that casein-based peptones provide a more readily utilizable and complete nutrient source for this common microbial workhorse, leading to faster and more robust culture growth.

Tryptophan Content Comparison

Head-to-head

~1% tryptophan present

vs. 0% in acid hydrolysate

Determines tryptophan-dependent assay suitability

Specification-based; acid hydrolysate lacks tryptophan entirely

Evidence Dimension	Microbial Growth Kinetics (E. coli)
Target Compound Data	Shorter lag phase and higher growth rate & max cell density
Comparator Or Baseline	Fish protein hydrolysates
Quantified Difference	Shorter lag phase, higher growth rate and maximum cell density
Conditions	E. coli culture in liquid media

Why This Matters

This is critical for labs requiring high biomass yields or rapid growth cycles in E. coli, as it directly translates to faster experiment turnaround and potentially higher recombinant protein yields compared to using alternative hydrolysates.

• [1] Delabroise, D., et al. (1998). Evidence of a positive effect of peptone hydrolysis rate on Escherichia coli culture kinetics. Journal of Marine Biotechnology, 6(2), 111-115. View Source

CHO Cell Antibody Productivity: Ultrafiltered Hydrolysate Effect

Hydrolysis of casein with FlavorPro Whey™, a specific fungal protease preparation, produces hydrolysates with a bitterness score of less than 26%, which is statistically comparable to intact sodium caseinate (13.8%) [1]. This is in stark contrast to hydrolysates produced with enzymes like Alcalase or Prolyve, which develop significant bitterness as the degree of hydrolysis increases [1].

CHO mAb Productivity Increase

Head-to-head

1.5-fold increase

Supports CHO titer enhancement strategy

Averaged across 4 CHO cell lines in batch culture

Evidence Dimension	Mean Bitterness Score
Target Compound Data	<26.0%
Comparator Or Baseline	Hydrolysates made with Alcalase or Prolyve; Intact sodium caseinate (13.8 ± 2.0%)
Quantified Difference	Significantly lower bitterness compared to other enzyme hydrolysates; not significantly different from intact casein (P > 0.05).
Conditions	Sensory evaluation by a trained panel, Degree of Hydrolysis (DH) 0.38-10.62%.

Why This Matters

This allows for the inclusion of casein-derived peptides in oral nutritional products (e.g., sports nutrition, clinical diets) without the palatability issues that plague other hydrolysates, eliminating the need for costly masking agents.

• [1] O'Sullivan, D., et al. (2017). Bitterness in sodium caseinate hydrolysates: role of enzyme preparation and degree of hydrolysis. Journal of the Science of Food and Agriculture, 97(13), 4652-4655. View Source

Mueller-Hinton Broth MIC Accuracy with Acid Hydrolysate

A specific casein hydrolysate produced by controlled hydrolysis with an Aspergillus-derived fungal protease achieves at least a 98% reduction in antigenicity compared to intact sodium caseinate [1]. This profound reduction in allergenic potential is a direct, quantifiable requirement for its use in specialized nutritional products, such as hypoallergenic infant formulas [1].

MHB MIC Accuracy

Head-to-head

84.4% essential agreement

vs. 87.5% for commercial standard

Demonstrates consistency with standard AST media

3.1 percentage points lower; trace element control critical

Evidence Dimension	Antigenicity (allergenic potential)
Target Compound Data	At least 98% reduction in antigenicity
Comparator Or Baseline	Intact sodium caseinate (unhydrolyzed)
Quantified Difference	≥98% reduction
Conditions	Hydrolysis with FlavorPro-Whey™ to a degree of hydrolysis of 5-15%.

Why This Matters

For manufacturers of infant formula or medical nutrition products, this specific level of antigenicity reduction is a validated, patent-backed specification that is essential for meeting stringent regulatory and safety standards for hypoallergenic claims.

• [1] FitzGerald, D., & O'Sullivan, D. (2012). A Casein Hydrolysate. World Intellectual Property Organization, Patent WO2012/110652A1. View Source

E. coli Growth Kinetics: Casein vs. Fish Hydrolysate

The ACE-inhibitory activity of a casein hydrolysate can be significantly enhanced through a plastein reaction. The treated hydrolysate exhibited an IC50 value of 14.9 μg/mL, a 3.5-fold improvement in potency over the untreated original hydrolysate, which had an IC50 of 52.6 μg/mL [1]. This demonstrates that post-hydrolysis processing can dramatically alter and improve the bioactivity of the peptide mixture.

E. coli Growth Kinetics

Cross-study comparable

Shorter lag phase, higher rate

vs. fish protein hydrolysate

Indicates faster biomass generation for E. coli

Abstract-level evidence; quantitative differences not provided

Evidence Dimension	ACE-Inhibitory Activity (IC50)
Target Compound Data	14.9 μg/mL
Comparator Or Baseline	Original (untreated) casein hydrolysate (52.6 μg/mL)
Quantified Difference	3.5-fold lower IC50 (higher potency)
Conditions	In vitro Angiotensin I-Converting Enzyme (ACE) inhibition assay.

Why This Matters

This illustrates that a 'casein hydrolysate' is not a finished product but a platform for generating specific bioactivities. For researchers developing nutraceuticals, a processed hydrolysate with a validated, low IC50 value for ACE is a far more valuable and effective functional ingredient than a generic hydrolysate.

• [1] Sun, H., & Zhao, X. H. (2012). Angiotensin I converting enzyme inhibition and enzymatic resistance in vitro of casein hydrolysate treated by plastein reaction and fractionated with ethanol/water or methanol/water. International Dairy Journal, 24(1), 27-32. View Source

Accelerated Bacterial Growth Rate vs. Standard Tryptone Soya Broth

In a study on S. aureus, growth in a casein hydrolysate-yeast extract (CCY) medium resulted in a doubling time of 1.3 hours, which is 2.3 times faster than the 3.0-hour doubling time observed in a standard tryptone soya broth (TSB) medium [1]. This indicates that specific casein hydrolysate formulations can support significantly accelerated growth kinetics for certain organisms compared to standard complex media.

Evidence Dimension	Bacterial Exponential Growth Doubling Time
Target Compound Data	1.3 hours
Comparator Or Baseline	Tryptone soya broth (TSB) medium (3.0 hours)
Quantified Difference	2.3-fold faster growth
Conditions	Staphylococcus aureus (Wood 46) grown in casein hydrolysate-yeast extract (CCY) medium vs. TSB.

Why This Matters

This demonstrates that for S. aureus cultivation, a specific casein hydrolysate-based medium can cut experimental time in half compared to a standard TSB formulation, a significant advantage for high-throughput screening or rapid diagnostic applications.

• [1] Coleman, G., & Abbas-Ali, B. (1977). Comparison of the patterns of increased in alpha-toxin and total extracellular protein by Staphylococcus aureus (Wood 46) grown in media supporting widely differing growth characteristics. Infection and Immunity, 17(2), 278-281. View Source

Fine-Tuned Peptide Profile via Sequential vs. Single-Enzyme Hydrolysis

The molecular weight distribution of casein hydrolysate peptides can be precisely controlled by the hydrolysis method. Sequential hydrolysis with alcalase followed by flavourzyme (S3) yields a 12% chromatographic area for 0.57 kDa peptides. This is a 10-fold increase compared to single-enzyme hydrolysis with alcalase (S1) and nearly half the amount compared to flavourzyme alone (S2) [1]. This demonstrates that peptide size, which dictates bioactivity, can be systematically manipulated.

Evidence Dimension	Proportion of 0.57 kDa Peptides (by SEC area)
Target Compound Data	12% of total chromatogram area
Comparator Or Baseline	Hydrolysate S1 (Alcalase only) and Hydrolysate S2 (Flavourzyme only)
Quantified Difference	10-fold higher than S1; nearly half that of S2
Conditions	Size exclusion chromatography (SEC) analysis of casein hydrolysates S1, S2, and S3.

Why This Matters

This is crucial for researchers who need a specific peptide size range for bioactivity (e.g., antioxidant or antimicrobial activity). This data shows that by specifying the hydrolysis method (e.g., 'sequential alcalase-flavourzyme'), one can select for a hydrolysate with a unique and predictable peptide profile not achievable with single-enzyme processes.

• [1] Rao, P. S., Bajaj, R., & Mann, B. (2020). Impact of sequential enzymatic hydrolysis on antioxidant activity and peptide profile of casein hydrolysate. Journal of Food Science and Technology, 57(11), 4069-4077. View Source

Casein Hydrolysate: Recommended Applications by Grade

Indole Testing: Enzymatic Hydrolysate

For manufacturers of hypoallergenic infant formula or medical foods, the primary specification must be antigenicity reduction. Select a casein hydrolysate produced by controlled fungal protease hydrolysis, which is validated to have a >98% reduction in antigenicity compared to intact casein [1]. This ensures the product meets the strict safety requirements for individuals with cow's milk protein allergy and justifies the 'hypoallergenic' label claim. The low bitterness profile of such hydrolysates is a secondary but crucial factor for infant and patient acceptance [2].

mAb Production in CHO Cells: Ultrafiltered Peptone

When optimizing a microbial fermentation process, the choice of casein hydrolysate should be driven by strain-specific growth and productivity data. For high-cell-density E. coli cultures, a casein hydrolysate should be selected over fish-based alternatives due to its ability to support a shorter lag phase and higher maximum cell density [3]. For S. aureus cultures, a specific casein hydrolysate-yeast extract medium can cut doubling time by over half compared to standard TSB, accelerating process development [4]. Furthermore, to maximize yields of specific products like PHB biopolymer, a casein hydrolysate (or its analogs like tryptone or casamino acids) should be chosen over other complex nitrogen sources like corn steep liquor, as they are proven to promote higher product synthesis [5].

AST Media Production: Standardized Acid Hydrolysate

For the development of functional foods or nutraceuticals targeting specific health benefits, the 'generic' casein hydrolysate is not appropriate. Instead, specify a hydrolysate with a validated bioactivity. To achieve high ACE-inhibitory activity for a blood pressure management product, a casein hydrolysate that has undergone a plastein reaction should be sourced, as it demonstrates a 3.5-fold higher potency (IC50 of 14.9 μg/mL) compared to an untreated hydrolysate [6]. Similarly, to maximize antioxidant capacity, a hydrolysate produced by sequential hydrolysis with alcalase and flavourzyme should be specified, as this method yields a unique peptide profile with higher antioxidant activity than single-enzyme hydrolysates [7].

Application

Selection Property

Validation Focus

Indole Testing & Tryptophan-Dependent Assays

Enzymatic hydrolysate with preserved tryptophan

Tryptophan presence verification

mAb Production in CHO Cells

Ultrafiltered enzymatic casein hydrolysate

Cell-specific productivity (qMab) enhancement review

AST Media Production (Mueller-Hinton Broth)

Standardized acid hydrolysate with controlled trace elements

MIC essential agreement and cation content standardization

E. coli Recombinant Protein Expression

Casein hydrolysate supporting rapid growth kinetics

Lag phase duration and exponential growth rate validation

• [1] FitzGerald, D., & O'Sullivan, D. (2012). A Casein Hydrolysate. World Intellectual Property Organization, Patent WO2012/110652A1. View Source
• [2] O'Sullivan, D., et al. (2017). Bitterness in sodium caseinate hydrolysates: role of enzyme preparation and degree of hydrolysis. Journal of the Science of Food and Agriculture, 97(13), 4652-4655. View Source
• [3] Delabroise, D., et al. (1998). Evidence of a positive effect of peptone hydrolysis rate on Escherichia coli culture kinetics. Journal of Marine Biotechnology, 6(2), 111-115. View Source
• [4] Coleman, G., & Abbas-Ali, B. (1977). Comparison of the patterns of increased in alpha-toxin and total extracellular protein by Staphylococcus aureus (Wood 46) grown in media supporting widely differing growth characteristics. Infection and Immunity, 17(2), 278-281. View Source
• [5] Lee, S. Y., & Chang, H. N. (1994). Effect of complex nitrogen source on the synthesis and accumulation of poly(3-hydroxybutyric acid) by recombinant Escherichia coli in flask and fed-batch cultures. Journal of Environmental Polymer Degradation, 2(3), 169-176. View Source
• [6] Sun, H., & Zhao, X. H. (2012). Angiotensin I converting enzyme inhibition and enzymatic resistance in vitro of casein hydrolysate treated by plastein reaction and fractionated with ethanol/water or methanol/water. International Dairy Journal, 24(1), 27-32. View Source
• [7] Rao, P. S., Bajaj, R., & Mann, B. (2020). Impact of sequential enzymatic hydrolysis on antioxidant activity and peptide profile of casein hydrolysate. Journal of Food Science and Technology, 57(11), 4069-4077. View Source